molecular formula C9H8Cl2O2 B8473824 (s)-2,3-Dichlorophenyl glycidyl ether

(s)-2,3-Dichlorophenyl glycidyl ether

Cat. No.: B8473824
M. Wt: 219.06 g/mol
InChI Key: BGOUOFHQLQPABA-LURJTMIESA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(s)-2,3-Dichlorophenyl glycidyl ether is a chiral epoxide compound characterized by a phenyl ring substituted with chlorine atoms at the 2- and 3-positions, linked to a glycidyl ether group (oxirane ring). This structure confers unique reactivity due to the electron-withdrawing effects of the chlorine substituents and the strained oxirane ring. Glycidyl ethers are widely used as reactive intermediates in epoxy resins, adhesives, and coatings. The stereochemistry (s-enantiomer) of this compound may influence its interaction in chiral environments, such as enzymatic systems or asymmetric synthesis .

Properties

Molecular Formula

C9H8Cl2O2

Molecular Weight

219.06 g/mol

IUPAC Name

(2S)-2-[(2,3-dichlorophenoxy)methyl]oxirane

InChI

InChI=1S/C9H8Cl2O2/c10-7-2-1-3-8(9(7)11)13-5-6-4-12-6/h1-3,6H,4-5H2/t6-/m0/s1

InChI Key

BGOUOFHQLQPABA-LURJTMIESA-N

Isomeric SMILES

C1[C@H](O1)COC2=C(C(=CC=C2)Cl)Cl

Canonical SMILES

C1C(O1)COC2=C(C(=CC=C2)Cl)Cl

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Chlorinated Phenyl Glycidyl Ethers

  • 4-Chlorophenyl Glycidyl Ether (CAS 2212-05-7): Contains a single chlorine substituent at the para position. Lower molecular weight (164.2 g/mol) compared to (s)-2,3-dichlorophenyl glycidyl ether (~209.0 g/mol estimated). Applications: Intermediate in epoxy resin formulations and organic synthesis.
  • Likely lower solubility in polar solvents compared to mono-chlorinated analogs due to higher hydrophobicity .

Non-Chlorinated Phenyl Glycidyl Ethers

  • Phenyl Glycidyl Ether (PGE, CAS 122-60-1): No chlorine substituents; simpler structure with a phenyl group directly attached to the glycidyl ether. Applications: Reactive diluent in epoxy resins, plasticizers, and adhesives. Reactivity: Faster epoxide ring-opening reactions compared to chlorinated derivatives due to reduced electron withdrawal .

Bisphenol-Based Glycidyl Ethers

  • Bisphenol A Diglycidyl Ether (BADGE, CAS 1675-54-3): Contains two glycidyl groups attached to a bisphenol A core. Applications: Primary component in food-can coatings, adhesives, and composites. Derivatives: Hydrolysis and chlorination products like BADGE·H₂O (CAS 76002-91-0) and BADGE·HCl (CAS 13836-48-1) are regulated due to endocrine-disrupting properties .

Diglycidyl and Triglycidyl Ethers

  • 2,6-Diglycidylphenyl Glycidyl Ether: Contains three epoxide groups, enabling cross-linking in high-performance polymers. Applications: Aerospace composites and specialty coatings. Reactivity: Higher functionality increases cure speed and thermal stability compared to mono-glycidyl ethers like (s)-2,3-dichlorophenyl glycidyl ether .

Research Findings and Implications

  • Reactivity : Chlorine substituents in (s)-2,3-dichlorophenyl glycidyl ether reduce epoxide ring reactivity compared to PGE but enhance thermal and oxidative stability .
  • Toxicity: While BADGE derivatives are known endocrine disruptors, the dichlorophenyl variant’s toxicity profile remains understudied. Chlorine content may raise concerns about bioaccumulation .
  • Applications: Potential niche uses in flame-retardant polymers or asymmetric catalysis due to chirality and halogenation .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.